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Compound of Interest

Compound Name: BG-45

Cat. No.: B1666942 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of laboratory chemicals is paramount. This document provides essential safety

and logistical information for the proper disposal of BG-45.

BG-45 is a potent and selective HDAC3 inhibitor used in laboratory research.[1][2] Its CAS

number is 926259-99-6.[1][2][3][4] Proper disposal is critical to ensure personnel safety and

environmental protection. The primary source for disposal information is the Safety Data Sheet

(SDS).

Hazard Identification
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), BG-45 presents the following hazards:

Harmful if swallowed (Acute toxicity, oral - Category 4)[3]

Causes skin irritation (Skin corrosion/irritation - Category 2)[3][5]

Causes serious eye irritation (Serious eye damage/eye irritation - Category 2A)[3][5]

May cause respiratory irritation (Specific target organ toxicity, single exposure; Respiratory

tract irritation - Category 3)[3][5]

It is essential to wear appropriate personal protective equipment (PPE), including gloves,

protective clothing, and eye/face protection when handling this compound.[3] Work should be
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conducted in a well-ventilated area, preferably in a fume hood, to avoid inhalation of dust or

aerosols.[3][6]

Disposal Procedures
The fundamental principle for the disposal of BG-45 is to adhere to all local, state, and federal

regulations.[3][7] Chemical waste disposal requirements can vary significantly between

institutions and municipalities. Therefore, always consult your institution's Environmental Health

and Safety (EH&S) department for specific guidance.

Step-by-Step Disposal Protocol:

Consult the Safety Data Sheet (SDS): Before beginning any procedure, thoroughly review

the SDS for BG-45. The SDS from MedChemExpress for BG-45 specifies that the contents

and container must be disposed of in accordance with local regulations.[3]

Waste Collection:

Solid Waste: Collect unadulterated BG-45 powder and any lab materials grossly

contaminated with it (e.g., weigh boats, contaminated gloves) in a designated, sealed, and

clearly labeled hazardous waste container.

Liquid Waste: For solutions containing BG-45, absorb the liquid with an inert, non-

combustible material such as vermiculite, sand, or diatomite.[3]

Collect the absorbed material in a designated hazardous waste container.

Waste Segregation: Do not mix BG-45 waste with other waste streams unless explicitly

permitted by your institution's waste management guidelines. Improper mixing can lead to

hazardous chemical reactions.

Labeling: The waste container must be clearly labeled with the words "Hazardous Waste,"

the full chemical name ("BG-45" and/or "N-(2-Aminophenyl)pyrazine-2-carboxamide"), and

the specific hazards (e.g., "Toxic," "Irritant").

Storage: Store the sealed waste container in a designated, secure, and well-ventilated

satellite accumulation area while awaiting pickup. Ensure the storage area is away from
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incompatible materials.

Waste Pickup: Arrange for the disposal of the hazardous waste through your institution's

EH&S department or a licensed chemical waste disposal contractor.

Quantitative Data Summary

Identifier Value Source

CAS Number 926259-99-6 [1][2][3][4]

Molecular Formula C11H10N4O [1][5]

Molecular Weight 214.23 g/mol [1]

IC50 (HDAC3) 289 nM [1][2][4]

Experimental Protocols
There are no specific experimental protocols for the disposal of BG-45 beyond the standard

procedures for chemical waste management. The key "experiment" is the correct classification

and segregation of the waste based on its hazardous properties as outlined in the SDS.

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of BG-45.
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Caption: Workflow for the safe disposal of BG-45 in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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